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Compound of Interest

Compound Name: Ostarine-d4

Cat. No.: B8209982 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

investigational compounds like Ostarine-d4 is paramount. This guide provides immediate,

essential safety protocols, operational procedures, and disposal plans to minimize risk and

ensure a safe laboratory environment.

Ostarine-d4, a deuterated form of Ostarine (also known as Enobosarm or MK-2866), is a

selective androgen receptor modulator (SARM). While it is investigated for potential therapeutic

benefits, it is crucial to handle this compound with the appropriate precautions due to its

biological activity and potential hazards. The toxicological properties of Ostarine and its

deuterated analogs have not been exhaustively investigated. Therefore, treating the compound

as potentially hazardous and minimizing exposure is a critical safety principle.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Ostarine-d4 to

prevent skin contact, inhalation, and eye exposure.
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Protection Level Required PPE Specifications

Eye/Face Protection
Safety glasses with side

shields or goggles

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166. A face shield

may be required for splash-

prone procedures.

Skin Protection Chemical-resistant gloves

Nitrile gloves are

recommended. Inspect gloves

for any tears or punctures

before use. For larger

quantities or increased splash

risk, double-gloving is advised.

Laboratory coat

A standard lab coat is required.

For procedures with a higher

risk of splashes, a fluid-

impermeable apron should be

worn over the lab coat.

Respiratory Protection NIOSH-approved respirator

Required when working with

the solid compound outside of

a chemical fume hood or when

aerosolization is possible.

Operational Plan: Handling and Storage
Proper handling and storage procedures are essential to maintain the integrity of Ostarine-d4
and the safety of laboratory personnel.

Engineering Controls:

All work with solid Ostarine-d4 should be conducted in a certified chemical fume hood to

minimize inhalation exposure.

Ensure a safety shower and eyewash station are readily accessible in the work area.

Procedural Guidance for Handling:
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Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

workspace within the chemical fume hood by lining it with absorbent, disposable bench

paper.

Weighing: When weighing the solid compound, use a containment balance or perform the

task in a fume hood to prevent the dispersal of fine particles.

Solution Preparation: To prepare a stock solution, dissolve Ostarine-d4 in an appropriate

organic solvent such as ethanol, DMSO, or dimethylformamide (DMF). When dissolving, add

the solvent to the solid to minimize dust generation.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the

compound, even if gloves were worn. Do not eat, drink, or smoke in laboratory areas.

Storage:

Store Ostarine-d4 in a tightly sealed container in a cool, dry, and well-ventilated area.

For long-term storage, it is recommended to store Ostarine-d4 as a solid at -20°C, where it

should be stable for at least two years.[1]

Aqueous solutions of Ostarine are not recommended for storage for more than one day.[1]

Disposal Plan
Dispose of Ostarine-d4 and all contaminated materials as hazardous chemical waste in

accordance with local, state, and federal regulations.

Step-by-Step Disposal Procedure:

Solid Waste:

Collect any unused solid Ostarine-d4 and any materials grossly contaminated with the

solid (e.g., weigh boats, contaminated bench paper) in a dedicated, clearly labeled

hazardous waste container.

The container should be a sealable, rigid plastic container.
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Liquid Waste:

Collect all solutions containing Ostarine-d4 in a separate, sealed, and clearly labeled

hazardous waste container.

Do not mix with other waste streams unless compatibility has been confirmed.

Sharps Waste:

Any sharps (e.g., needles, razor blades) contaminated with Ostarine-d4 should be

disposed of in a designated sharps container that is then treated as hazardous chemical

waste.

Empty Containers:

Thoroughly rinse empty containers that held Ostarine-d4 with a suitable solvent.

Collect the first rinse as hazardous waste. Subsequent rinses may be permissible for drain

disposal depending on local regulations, but it is best practice to collect all rinsates as

hazardous waste.

Deface or remove the label from the empty, rinsed container before disposal in the

appropriate recycling or trash stream.

Labeling and Pickup:

Clearly label all waste containers with "Hazardous Waste" and the full chemical name

"Ostarine-d4".

Arrange for pickup by your institution's environmental health and safety (EHS) department.

Quantitative Data
While specific occupational exposure limits for Ostarine-d4 have not been established, the

following table summarizes its known physical and chemical properties.
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Property Value

Molecular Formula C₁₉H₁₀D₄F₃N₃O₃

Molecular Weight 393.36 g/mol

Appearance Crystalline solid

Solubility

Soluble in Ethanol (~25 mg/ml), DMSO (~15

mg/ml), and DMF (~15 mg/ml). Sparingly

soluble in aqueous buffers.[1]

Storage Temperature -20°C for long-term storage.[1]

Experimental Protocols
Quantitative Determination of Ostarine by UHPLC

This protocol is adapted from a validated method for the quantitative determination of Ostarine

in dietary supplements and can be applied for the analysis of Ostarine-d4 with appropriate

adjustments for the deuterated standard.

Methodology:

Instrumentation: A UHPLC system equipped with a binary pump, solvent degasser,

autosampler, and a UV detector.

Chromatographic Conditions:

Column: Reversed-phase C18 column.

Mobile Phase: Isocratic elution with a mixture of 75% methanol and 25% 0.1% formic acid

in water.

Flow Rate: 0.5 mL/min.

Detection: UV detection at a specified wavelength (e.g., 254 nm).

Standard Preparation:
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Prepare a stock solution of Ostarine-d4 by accurately weighing the compound and

dissolving it in methanol to a known concentration (e.g., 1 mg/mL).

Prepare a series of working standard solutions by diluting the stock solution with the

mobile phase to achieve a concentration range of 1-25 µg/mL.

Sample Preparation:

Accurately weigh the sample containing Ostarine-d4.

Extract the compound with methanol using sonication or magnetic stirring.

Dilute the extract with the mobile phase to a final concentration within the calibration

range.

Filter the sample through a 0.22 µm syringe filter before injection.

Analysis:

Inject the standard and sample solutions into the UHPLC system.

Construct a calibration curve by plotting the peak area of the standards against their

concentration.

Determine the concentration of Ostarine-d4 in the sample by comparing its peak area to

the calibration curve.
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Caption: Ostarine-d4 binds to the Androgen Receptor, initiating gene transcription and

activating ERK1/2 kinase, leading to muscle cell growth.

Ostarine-d4 Handling and Disposal Workflow
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Caption: A logical workflow for the safe handling and disposal of Ostarine-d4 in a laboratory

setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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